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Compound of Interest

Compound Name: Gcase activator 3

Cat. No.: B15578877 Get Quote

Disclaimer: The following information is intended for researchers, scientists, and drug

development professionals. It is crucial to consult the official Safety Data Sheet (SDS) for

"Gcase activator 3" (CAS No. 2270984-21-7) and to adhere to all local, state, and federal

regulations, as well as your institution's specific safety protocols for chemical waste disposal.

The information provided here is based on available data and general laboratory safety

practices.

The proper disposal of "Gcase activator 3" is essential for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides a step-by-step

procedure for its disposal, along with important safety considerations.

Immediate Safety and Handling Precautions
Before handling or disposing of Gcase activator 3, it is imperative to wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All

handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.[1] Avoid the formation of dust and aerosols.[1] In case of contact with skin or eyes, rinse

immediately and thoroughly with water and seek medical attention.[1]

Step-by-Step Disposal Procedure
Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

safe handling and disposal of any chemical. For Gcase activator 3 (CAS No. 2270984-21-
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7), the SDS specifies that the material should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[1]

Segregate the Waste: Do not mix Gcase activator 3 waste with other chemical waste

streams unless explicitly permitted by your institution's hazardous waste management plan.

It should be collected in a designated, properly labeled, and sealed waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("Gcase activator 3"), its CAS number (2270984-21-7), and any relevant hazard symbols as

required by your institution and local regulations.

Do Not Discharge to Sewer Systems: Under no circumstances should Gcase activator 3 or

its containers be disposed of in the sewer system.[1] Discharge into the environment must

be avoided.[1]

Disposal of Empty Containers: Empty containers should be triple-rinsed (or the equivalent)

before disposal or recycling.[1] The rinsate should be collected and treated as hazardous

waste. Alternatively, packaging can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill if regulations permit.[1] Combustible packaging

materials may be incinerated.[1]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the

pickup and proper disposal of the Gcase activator 3 waste.

Quantitative Data for Gcase Activator 3
The following table summarizes the available quantitative data for Gcase activator 3 (CAS No.

2270984-21-7).
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Property Value Source

CAS Number 2270984-21-7 [1][2][3]

Molecular Formula C23H20N4O2 [2][4]

Molecular Weight 384.43 [2][4]

Purity 99.67% [3]

Storage (Solid) -20°C for 3 years [4]

Storage (In Solvent) -80°C for 1 year [3][4]

Experimental Protocols Cited
While specific experimental protocols for the disposal of Gcase activator 3 are not detailed in

the provided search results, the general principle of handling and disposal is based on

standard laboratory procedures for chemical waste. The primary cited protocol is from the

Safety Data Sheet, which mandates disposal via a licensed chemical destruction plant or

controlled incineration.[1]

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemical waste, such as Gcase activator 3.
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Chemical Waste Disposal Workflow
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General Laboratory Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. 2270984-21-7|Gcase activator 3|BLD Pharm [bldpharm.com]

3. medchemexpress.com [medchemexpress.com]

4. targetmol.com [targetmol.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Gcase Activator 3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578877#gcase-activator-3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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